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Compound of Interest

Compound Name: Ethyl 4-bromobenzoate-d4

Cat. No.: B15557321

Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

structure, properties, and synthesis of Ethyl 4-bromobenzoate-d4.

Ethyl 4-bromobenzoate-d4 is the deuterated analogue of Ethyl 4-bromobenzoate, an organic

compound frequently utilized in chemical synthesis. The incorporation of four deuterium atoms

into the aromatic ring offers a valuable tool for various research applications, including its use

as an internal standard in quantitative mass spectrometry-based analyses and in metabolic

studies to trace the fate of the molecule. This technical guide provides a comprehensive

overview of its structure, physicochemical properties, and a plausible synthetic route.

It is important to note that specific experimental data for Ethyl 4-bromobenzoate-d4 is not

readily available in published literature. Therefore, the data presented in this guide is based on

the well-characterized properties of its non-deuterated counterpart, Ethyl 4-bromobenzoate

(CAS: 5798-75-4), which are expected to be very similar.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Ethyl 4-bromobenzoate,

which serve as a close approximation for the d4-deuterated analogue.
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Property Value Reference

CAS Number 787624-25-3 (for d4) N/A

Molecular Formula C₉H₅D₄BrO₂ N/A

Molecular Weight 233.10 g/mol Calculated

Appearance Liquid

Boiling Point 131 °C at 14 mmHg [1]

Density 1.403 g/mL at 25 °C

Refractive Index (n20/D) 1.544

Flash Point >113 °C

Solubility Insoluble in water [2]

Chemical Structure
The structure of Ethyl 4-bromobenzoate-d4 consists of a benzene ring where the hydrogen

atoms at positions 2, 3, 5, and 6 are substituted with deuterium. A bromo group is attached at

the 4th position, and an ethyl ester group is also attached to the ring.

Caption: Chemical structure of Ethyl 4-bromobenzoate-d4.

Spectroscopic Data
While specific spectra for Ethyl 4-bromobenzoate-d4 are not available, the expected

spectroscopic characteristics can be inferred from its non-deuterated analogue.

¹H NMR: The proton NMR spectrum of the deuterated compound would be significantly

simplified compared to the non-deuterated version. The aromatic region would be absent due

to the replacement of protons with deuterium. The spectrum would primarily show the signals

for the ethyl group: a triplet for the methyl protons and a quartet for the methylene protons.

¹³C NMR: The carbon-13 NMR spectrum is expected to be similar to the non-deuterated

compound, with the carbon atoms attached to deuterium showing characteristic splitting

patterns (C-D coupling).
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Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the increased mass due to the four deuterium atoms. The isotopic pattern of the bromine atom

would still be present.

Synthesis Pathway
A plausible synthetic route for Ethyl 4-bromobenzoate-d4 would involve the esterification of 4-

bromobenzoic acid-d4. The deuterated benzoic acid precursor can be prepared through

methods like acid-catalyzed hydrogen-deuterium exchange of 4-bromobenzoic acid.

4-Bromobenzoic acid D₂SO₄ / D₂O 4-Bromobenzoic acid-d4 Ethanol / H⁺ Ethyl 4-bromobenzoate-d4

Click to download full resolution via product page

Caption: A potential synthetic pathway for Ethyl 4-bromobenzoate-d4.

Experimental Protocol: A Plausible Approach
While a specific protocol for the synthesis of Ethyl 4-bromobenzoate-d4 is not documented, a

feasible method would be the Fischer esterification of 4-bromobenzoic acid-d4. The following is

a generalized protocol that can be adapted.

Materials:

4-Bromobenzoic acid-d4

Anhydrous Ethanol

Concentrated Sulfuric Acid (or other suitable acid catalyst)

Sodium Bicarbonate solution

Brine

Anhydrous Magnesium Sulfate

Organic solvents for extraction (e.g., diethyl ether or dichloromethane)
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-

bromobenzoic acid-d4 in an excess of anhydrous ethanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Workup: After cooling to room temperature, neutralize the excess acid with a saturated

solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with an organic solvent.

Washing: Wash the combined organic layers with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: The crude Ethyl 4-bromobenzoate-d4 can be purified by distillation under

reduced pressure or by column chromatography.

Applications in Research
Ethyl 4-bromobenzoate-d4 serves as a valuable tool in several research areas:

Internal Standard: Due to its similar chemical properties to the non-deuterated form and its

distinct mass, it is an ideal internal standard for accurate quantification in mass

spectrometry-based assays.

Metabolic Studies: The deuterium label allows for the tracing of the molecule and its

metabolites in biological systems, providing insights into metabolic pathways and

pharmacokinetics.

Mechanistic Studies: The kinetic isotope effect associated with the C-D bond can be used to

investigate reaction mechanisms.
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This technical guide provides a foundational understanding of Ethyl 4-bromobenzoate-d4 for

researchers. While specific experimental data is limited, the information provided, based on its

non-deuterated analogue, offers a strong starting point for its synthesis and application in

scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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